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Compound of Interest

Compound Name: Zinc tannate

Cat. No.: B3285298

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Zinc Tannate, including operational and disposal plans. As a
compound synthesized from tannic acid and a zinc source, its handling requires precautions
derived from the safety profiles of its constituent parts.

Hazard Assessment and Personal Protective
Equipment

While a specific Safety Data Sheet (SDS) for Zinc Tannate is not readily available, a
composite hazard profile can be constructed from the SDS of its components: tannic acid and
zinc compounds (e.g., zinc oxide, zinc sulfate). The primary anticipated hazards include eye
irritation, and potential skin and respiratory irritation from prolonged exposure to the powder.
Zinc compounds are also noted for their toxicity to aquatic life.[1][2][3][4][5]1[6][71[8][°9][10][11]
[12]

A risk assessment should always be conducted before handling any chemical. For Zinc
Tannate, the following personal protective equipment (PPE) is recommended to mitigate risks.
[13][14][15][16][17]
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Personal Protective
Equipment (PPE)

Specifications

Purpose

Eye Protection

Chemical splash goggles
meeting ANSI Z87.1

standards.

To protect eyes from dust
particles and potential

splashes.[14]

Hand Protection

Disposable nitrile gloves.

To prevent skin contact.
Gloves should be inspected
before use and changed

regularly.[16]

Body Protection

A buttoned lab coat.

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area. A
dust mask or respirator may be
necessary if handling large
quantities or if dust is

generated.

To prevent inhalation of fine
particles.[14][17]

Operational and Handling Plan

Storage: Store Zinc Tannate in a tightly sealed container in a cool, dry, and well-ventilated

area.[18] Keep it away from incompatible materials such as strong oxidizing agents.

Handling:

generation and inhalation.[3][5]

Avoid contact with eyes, skin, and clothing.[5]
Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in the work area.

Emergency Procedures

Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize dust
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First Aid Measures:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.
[18][19]

o Skin Contact: Remove contaminated clothing. Wash skin with soap and water.[19]

 Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Get medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[18]

Fire-Fighting Measures: Zinc Tannate is not expected to be flammable. Use an extinguishing
agent suitable for the surrounding fire.

Chemical Spill Response

In the event of a spill, it is crucial to follow a clear and systematic procedure to ensure safety
and minimize environmental contamination. The following workflow outlines the steps for
managing a Zinc Tannate powder spill in a laboratory setting.

Workflow for handling a Zinc Tannate powder spill.

Disposal Plan

All waste materials, including spilled Zinc Tannate and contaminated cleaning materials,
should be collected in a sealed and properly labeled container.[20][21] Disposal must be in
accordance with all applicable federal, state, and local environmental regulations. Due to the
aquatic toxicity of zinc compounds, do not discharge Zinc Tannate into drains or the
environment.[1][2][3] Contact your institution's environmental health and safety department for
specific disposal guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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